Cas no 722466-22-0 (5-benzyl(phenyl)sulfamoyl-2-chlorobenzoic acid)

• Product Name: 5-benzyl(phenyl)sulfamoyl-2-chlorobenzoic acid
• CAS No: 722466-22-0
• MF: C₂₀H₁₆ClNO₄S
• MW: 401.863343238831
• CID: 3105587
• PubChem ID: 2389317
• Update Time: 2025-08-05

5-benzyl(phenyl)sulfamoyl-2-chlorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-(Benzyl-phenyl-sulfamoyl)-2-chloro-benzoic acid
• 5-benzyl(phenyl)sulfamoyl-2-chlorobenzoic acid
• CHEMBL1561084
• EN300-04725
• AKOS034462718
• G35810
• Z56870804
• CS-0345224
• SMR000588509
• 5-[benzyl(phenyl)sulfamoyl]-2-chlorobenzoicacid
• MLS001177877
• 722466-22-0
• HMS2876H08
• 5-(n-Benzyl-n-phenylsulfamoyl)-2-chlorobenzoic acid
• SCHEMBL2121606
• 5-[benzyl(phenyl)sulfamoyl]-2-chlorobenzoic acid

• Inchi： 1S/C20H16ClNO4S/c21-19-12-11-17(13-18(19)20(23)24)27(25,26)22(16-9-5-2-6-10-16)14-15-7-3-1-4-8-15/h1-13H,14H2,(H,23,24)
• InChI Key： GOSFAOHTFPQBIV-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C(=O)O)S(N(C1C=CC=CC=1)CC1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 401.0488569Da
• Monoisotopic Mass: 401.0488569Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 594
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 83.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on 5-benzyl(phenyl)sulfamoyl-2-chlorobenzoic acid

5-Benzyl(phenyl)sulfamoyl-2-chlorobenzoic Acid (CAS No 722466-22-0)

5-Benzyl(phenyl)sulfamoyl-2-chlorobenzoic acid, with the CAS registry number 722466-22-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a sulfamoyl group attached to a benzene ring, along with a chlorine substituent and a benzoic acid moiety. The combination of these functional groups makes it a versatile molecule with potential applications in drug design, material science, and environmental chemistry.

The synthesis of 5-benzyl(phenyl)sulfamoyl-2-chlorobenzoic acid involves a series of carefully designed reactions, including nucleophilic substitution, coupling reactions, and oxidation steps. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such compounds, reducing the environmental footprint and improving the overall yield.

One of the most promising applications of this compound lies in its potential as a building block for drug development. The sulfamoyl group is known for its ability to modulate biological activity, particularly in enzyme inhibition and receptor binding. Researchers have recently explored the use of this compound in designing inhibitors for kinases and other enzymes implicated in cancer and inflammatory diseases.

In addition to its pharmacological applications, 5-benzyl(phenyl)sulfamoyl-2-chlorobenzoic acid has shown potential in material science as a precursor for advanced polymers and coatings. Its ability to form stable amide bonds makes it an attractive candidate for high-performance materials with tailored mechanical and thermal properties.

The environmental impact of this compound has also been a subject of recent studies. Researchers have investigated its biodegradability and toxicity profiles, with findings suggesting that under certain conditions, it can be metabolized by microorganisms without significant adverse effects on aquatic ecosystems.

In conclusion, 5-benzyl(phenyl)sulfamoyl-2-chlorobenzoic acid (CAS No 722466-22-0) represents a multifaceted compound with diverse applications across various scientific disciplines. Its structural versatility, combined with recent advancements in synthesis and application techniques, positions it as a valuable asset in both academic research and industrial development.